Cas no 14050-92-1 (Methyl chanofruticosinate)
Methyl chanofruticosinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl chanofruticosinate
- Dimethyl (2β,11β,12β,19α)-21-oxo-11,21-cycloaspidospermidine-1,2- dicarboxylate
- 1,4-Dimethyl-7-ethylazulene
- 21-oxo-11,21-cyclo-aspidospermidine-1,2-dicarboxylic acid dimethyl ester
- 7-ethyl-1,4-dimethyl-azulene
- Azulene, 7-ethyl-1,4-dimethyl-
- BA 2784
- Camazulene
- Chamazulen
- chamazulene
- chano-Fruticosin-methylester
- Dimethulen
- Dimethulene
- [ "" ]
- Methyl chafruticosinate
- W1059
- AKOS032961636
- dimethyl (1R,4S,12R,13S,16R)-17-oxo-5,14-diazahexacyclo[12.4.3.01,13.04,12.06,11.012,16]henicosa-6,8,10-triene-4,5-dicarboxylate
- 14050-92-1
- Methylchanofruticosinate
- F90148
- FS-10340
- HY-N3281
- CS-0023773
- Chanofruticosine; Chanofruticosinic acid methyl ester
- DA-75475
- 11,21-Cycloaspidospermidine-1,2-dicarboxylic acid, 21-oxo-, 1,2-dimethyl ester, (2beta)-
-
- Inchi: 1S/C23H26N2O5/c1-29-19(27)22-10-9-21-8-5-11-24-13-15(17(26)12-21)23(22,18(21)24)14-6-3-4-7-16(14)25(22)20(28)30-2/h3-4,6-7,15,18H,5,8-13H2,1-2H3/t15-,18+,21-,22-,23+/m1/s1
- InChI Key: WLIDZKOEMWHMRI-UYUNAAPYSA-N
- SMILES: O=C1C[C@@]23CCCN4C[C@H]1[C@@]1(C5C=CC=CC=5N(C(=O)OC)[C@@]1(C(=O)OC)CC2)[C@@H]43
Computed Properties
- Exact Mass: 410.18417193g/mol
- Monoisotopic Mass: 410.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 3
- Complexity: 830
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.2
- XLogP3: 1.8
Experimental Properties
- Color/Form: Powder
- PSA: 76.15000
- LogP: 2.27270
Methyl chanofruticosinate Security Information
- Storage Condition:Store at room temperature, 2-8 ℃ is better
Methyl chanofruticosinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M44610-5mg |
Dimethyl (2β,11β,12β,19α)-21-oxo-11,21-cycloaspidospermidine-1,2- dicarboxylate |
14050-92-1 | 5mg |
¥5120.0 | 2022-04-27 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4539-1 mg |
Methyl chanofruticosinate |
14050-92-1 | 1mg |
¥2595.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN4539-5mg |
Methyl chanofruticosinate |
14050-92-1 | 5mg |
¥ 4040 | 2024-07-19 | ||
| TargetMol Chemicals | TN4539-5 mg |
Methyl chanofruticosinate |
14050-92-1 | 98% | 5mg |
¥ 4,040 | 2023-07-10 | |
| TargetMol Chemicals | TN4539-1 mL * 10 mM (in DMSO) |
Methyl chanofruticosinate |
14050-92-1 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4140 | 2023-09-15 | |
| A2B Chem LLC | AA62713-1mg |
Methyl chanofruticosinate |
14050-92-1 | 1mg |
$699.00 | 2024-01-04 | ||
| A2B Chem LLC | AA62713-5mg |
Methyl chanofruticosinate |
14050-92-1 | ≥98% | 5mg |
$677.00 | 2024-04-20 | |
| TargetMol Chemicals | TN4539-1 ml * 10 mm |
Methyl chanofruticosinate |
14050-92-1 | 1 ml * 10 mm |
¥ 4140 | 2024-07-19 | ||
| Ambeed | A234384-5mg |
Methyl chanofruticosinate |
14050-92-1 | 98+% | 5mg |
$319.0 | 2024-06-02 | |
| Ambeed | A234384-1mg |
Methyl chanofruticosinate |
14050-92-1 | 98+% | 1mg |
$311.0 | 2025-02-28 |
Methyl chanofruticosinate Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on Methyl chanofruticosinate
Exploring Methyl Chanofruticosinate (CAS 14050-92-1): Properties, Applications, and Market Insights
Methyl Chanofruticosinate (CAS 14050-92-1) is a naturally occurring ester compound derived from certain plant species, particularly those in the Rutaceae family. This bioactive molecule has garnered significant attention in recent years due to its potential applications in pharmaceuticals, cosmetics, and nutraceuticals. With the growing interest in plant-derived compounds for health and wellness, Methyl Chanofruticosinate stands out as a promising candidate for researchers and industries alike.
The chemical structure of Methyl Chanofruticosinate features a unique combination of functional groups that contribute to its biological activity. Its molecular formula and weight make it particularly interesting for studies involving bioavailability and metabolic pathways. Recent searches in scientific databases show increasing interest in "Methyl Chanofruticosinate benefits" and "how to extract Methyl Chanofruticosinate," reflecting its emerging importance in natural product chemistry.
In pharmaceutical research, Methyl Chanofruticosinate has shown potential as a therapeutic agent with various biological activities. Studies suggest it may possess anti-inflammatory properties and antioxidant effects, making it relevant to current health trends focusing on natural alternatives to synthetic drugs. The compound's mechanism of action is becoming a hot topic in pharmacological circles, with particular interest in its potential role in cellular protection and oxidative stress reduction.
The cosmetic industry has taken notice of Methyl Chanofruticosinate due to its potential skin benefits. As consumers increasingly seek "clean beauty" ingredients, this compound fits well with the demand for plant-based, sustainable cosmetic components. Research indicates it may contribute to skin rejuvenation and protection against environmental stressors, aligning with popular skincare concerns about pollution defense and anti-aging.
From a market perspective, the global demand for Methyl Chanofruticosinate is expected to grow steadily, driven by the expanding natural products sector and increasing health consciousness among consumers. Suppliers and manufacturers are responding to queries about "Methyl Chanofruticosinate price" and "where to buy Methyl Chanofruticosinate," indicating commercial interest in this compound. The current market landscape shows particular activity in Asia and North America, where research into traditional medicine and natural compounds is most advanced.
Extraction and purification methods for Methyl Chanofruticosinate continue to evolve, with researchers optimizing techniques to improve yield and purity. Modern approaches combine traditional extraction methods with advanced technologies like supercritical fluid extraction and chromatographic purification. These developments address common search queries about "how to isolate Methyl Chanofruticosinate" and "best extraction methods for plant esters."
Quality control remains crucial for Methyl Chanofruticosinate applications, especially in pharmaceutical and cosmetic formulations. Analytical methods such as HPLC and mass spectrometry are routinely employed to verify the compound's identity and purity. This aspect is particularly important given the current regulatory focus on ingredient transparency and safety in consumer products.
Future research directions for Methyl Chanofruticosinate may explore its potential in addressing modern health challenges, including metabolic disorders and age-related conditions. The compound's structural features suggest possible modifications that could enhance its bioactivity or target specificity, opening avenues for drug development. These possibilities align with growing public interest in "natural solutions for chronic diseases" and "plant-based medicine research."
Environmental considerations are also shaping the conversation around Methyl Chanofruticosinate. Sustainable sourcing practices and eco-friendly extraction methods are becoming increasingly important to meet consumer expectations and regulatory requirements. This focus responds to search trends about "sustainable natural compounds" and "ethically sourced plant ingredients."
In conclusion, Methyl Chanofruticosinate (CAS 14050-92-1) represents an exciting area of research and commercial potential at the intersection of traditional knowledge and modern science. Its diverse applications across multiple industries, combined with growing consumer interest in plant-derived compounds, position it as a molecule worth watching in the coming years. As research continues to uncover its full potential, we can expect to see increased innovation in its production, formulation, and therapeutic applications.
14050-92-1 (Methyl chanofruticosinate) Related Products
- 888482-17-5(dimethyl (1R,9S,12R,17R)-16-formyl-19-oxo-8,16-diazapentacyclo[10.5.3.01,9.02,7.012,17]icosa-2,4,6-triene-8,9-dicarboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)